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Compound of Interest

Compound Name: 2-Fluoropropane

Cat. No.: B1329498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe disposal of 2-
fluoropropane waste. 2-Fluoropropane, a colorless gas at room temperature, is utilized in

various research and synthetic applications.[1][2][3] Due to its fluorinated nature, proper

management of its waste is crucial to ensure personnel safety and environmental protection.

This guide outlines the necessary procedures for handling, storing, and disposing of 2-
fluoropropane waste in a laboratory setting.

Chemical and Physical Properties of 2-
Fluoropropane
A thorough understanding of the chemical and physical properties of 2-fluoropropane is

fundamental to its safe handling and disposal.
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Property Value Source

Chemical Formula C₃H₇F [1][2][4]

Molecular Weight 62.09 g/mol [1][4]

Appearance Colorless gas [1][2]

Boiling Point -10°C to -42°C [1][3][5]

Melting Point -133.4°C [5]

Vapor Pressure 2580 mmHg at 25°C [5]

Density 0.969 g/mL at -9.4°C [6]

Solubility

Moderately soluble in polar

solvents like water; better

solubility in non-polar solvents.

[2]

Safety Precautions and Hazard Identification
2-Fluoropropane is a flammable gas and may form explosive mixtures with air.[7][8] It is

stored as a liquefied gas under pressure.[2] Thermal decomposition can generate hazardous

substances, including carbon oxides and hydrogen fluoride.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Tightly fitting safety goggles with side-shields.

Hand Protection: Chemical-impermeable gloves.

Body Protection: Fire/flame-resistant and impervious clothing.

Respiratory Protection: In case of insufficient ventilation, a full-face respirator should be

used.[9]

Incompatible Materials:

Alkali metals
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Finely divided metals (e.g., Al, Mg, Zn)

Strong bases

Strong oxidizing agents[6]

Waste Segregation and Collection Protocol
Proper segregation of halogenated solvent waste is critical to prevent hazardous reactions and

minimize disposal costs.[10][11]

Experimental Protocol for Waste Collection:

Container Selection: Use only designated, compatible, and properly labeled containers for

halogenated waste. These are often polyethylene carboys. Ensure containers are in good

condition with a secure, tight-fitting lid.[11][12]

Labeling: Affix a hazardous waste tag to the container before adding any waste. The label

must include:

"Hazardous Waste"

Full chemical name: "2-Fluoropropane"

All chemical constituents and their approximate percentages.

Relevant hazard warnings (e.g., Flammable, Toxic).

Generator's name and contact information.

Accumulation start date.[11]

Waste Transfer: Conduct all waste transfers within a certified chemical fume hood to

minimize inhalation exposure.[13]

Container Filling: Do not fill the waste container to more than 90% of its capacity to allow for

vapor expansion.[13]
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Segregation:

Do not mix 2-fluoropropane waste with non-halogenated organic waste.[10][11]

Do not mix with other hazardous waste categories such as acids, bases, or heavy metals.

[11]

Storage and Disposal Procedures
Temporary Storage:

Store sealed and labeled waste containers in a designated hazardous waste accumulation

area.

The storage area must be cool, dry, and well-ventilated, away from direct sunlight, heat,

sparks, or flames.[6][13]

Ensure secondary containment is in place to manage potential leaks.[13]

Disposal Protocol:

The primary and recommended method for the disposal of 2-fluoropropane is through

controlled incineration at a licensed and certified hazardous waste management facility.[9][13]

Contact a Licensed Waste Disposal Facility: Arrange for the collection and disposal of the 2-
fluoropropane waste by a certified hazardous waste management company. Provide them

with the Safety Data Sheet (SDS).[9]

Transportation: Ensure that the waste is transported in accordance with all applicable

national and local regulations for flammable and hazardous materials.[9]

Disposal of Empty Containers: Empty containers may still contain hazardous residues and

should be handled as hazardous waste.[9] Do not dispose of them in regular trash.

Emergency Procedures for Leaks and Spills
In the event of a leak or spill of 2-fluoropropane, immediate and appropriate action is

necessary to mitigate risks.
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Evacuate: Immediately evacuate all personnel from the affected area and move upwind.[9]

Eliminate Ignition Sources: Shut off all possible sources of ignition, including open flames,

sparks, and hot surfaces. Use non-sparking tools and explosion-proof equipment.[9]

Ventilate: Increase ventilation in the affected area to disperse the gas.[9]

Stop the Leak (If Safe): If it can be done without risk, stop the flow of gas. For leaking

cylinders, move them to a safe, well-ventilated area.[9]

Containment: For spills of liquefied gas, prevent the substance from entering drains or

watercourses. Use an inert absorbent material like vermiculite or sand to contain the spill.[9]

[11]

Collection: Carefully collect the absorbed material and place it in a sealed, leak-proof

container labeled as hazardous waste.[11]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the safe disposal of 2-
fluoropropane waste.
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2-Fluoropropane Waste Generation

Segregate as Halogenated Waste

Spill or Leak Occurs

Collect in Labeled, Compatible Container

Store in Designated, Ventilated Area

Contact Licensed Waste Disposal Facility

Arrange for Waste Pickup and Transport

Controlled Incineration by Licensed Facility

Follow Emergency Procedures

Contain and Collect Spill Debris

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-fluoropropane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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